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Compound of Interest

Compound Name: 3-Mercapto-1-octanol-d5

Cat. No.: B12368911 Get Quote

For immediate reference, treat 3-Mercapto-1-octanol-d5 as a hazardous chemical waste. Due

to its nature as a mercaptan, it is crucial to prevent its release into the environment. Under no

circumstances should this compound or its containers be disposed of down the drain or in

regular trash.

This guide provides detailed procedures for the safe handling and disposal of 3-Mercapto-1-
octanol-d5 in a laboratory setting, ensuring the safety of personnel and compliance with

environmental regulations. As no specific safety data sheet (SDS) for the deuterated form is

readily available, this guidance is based on the known hazards of similar mercaptan-containing

compounds and general principles of laboratory chemical waste management.

Immediate Safety and Handling Precautions
Before handling 3-Mercapto-1-octanol-d5, ensure you are in a well-ventilated area, preferably

under a chemical fume hood.[1] All personnel must wear appropriate Personal Protective

Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from skin contact.
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Respiratory Protection: May be required if vapors or aerosols are generated.

Step-by-Step Disposal Procedure
Waste Identification and Segregation:

Label a dedicated, leak-proof, and chemically compatible waste container as "Hazardous

Waste: 3-Mercapto-1-octanol-d5".

If the compound is in a solvent, the solvent must also be clearly indicated on the label

(e.g., "Hazardous Waste: 3-Mercapto-1-octanol-d5 in Methanol").

Keep this waste stream segregated from other chemical wastes to prevent potentially

hazardous reactions.

Waste Collection:

Collect all waste containing 3-Mercapto-1-octanol-d5, including unused solutions,

contaminated consumables (e.g., pipette tips, vials), and spill cleanup materials, in the

designated hazardous waste container.

Ensure the container is kept tightly sealed when not in use.

Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area that is

secure and away from general laboratory traffic.

The storage area should have secondary containment to capture any potential leaks.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal service to arrange for the pickup and proper disposal of the

waste.

Provide them with a clear and accurate description of the waste contents. Disposal will

likely involve controlled incineration.[2]
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Spill and Emergency Procedures
In the event of a spill:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Containment: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper

towels as the primary absorbent.

Collection: Carefully collect the absorbed material and any contaminated surfaces into a

sealable, properly labeled hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent or detergent, and collect the

cleaning materials for disposal as hazardous waste.

Reporting: Report the spill to the appropriate environmental health and safety officer at your

institution.

Hazard Profile Summary
The following table summarizes the potential hazards of 3-Mercapto-1-octanol-d5, based on

data for similar mercaptan compounds.
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Hazard Category Description Source

Acute Toxicity
Toxic if swallowed or in contact

with skin.

Skin Irritation Causes skin irritation.

Eye Irritation Causes serious eye irritation.

Respiratory Irritation
May cause respiratory

irritation.
[3]

Flammability

Combustible liquid. Keep away

from heat, sparks, and open

flames.

Odor

Characterized by a strong,

disagreeable stench even at

low concentrations.

[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Mercapto-1-octanol-d5.
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Disposal of 3-Mercapto-1-octanol-d5

Start: Have 3-Mercapto-1-octanol-d5 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify and Segregate Waste
Label container: 'Hazardous Waste: 3-Mercapto-1-octanol-d5'

Collect Waste in Designated Container
(Unused chemical, contaminated items)

Store Sealed Container in
Designated Satellite Accumulation Area

Contact EHS or Licensed
Waste Disposal Service

End: Waste properly disposed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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